Cas no 131794-27-9 (1,2,5-Oxadiazole-3,4-diamine, mononitrate)
131794-27-9 structure
Product Name:1,2,5-Oxadiazole-3,4-diamine, mononitrate
CAS No:131794-27-9
MF:C2H5N5O4
MW:163.092199087143
CID:1229099
PubChem ID:71340920
Update Time:2025-04-20
1,2,5-Oxadiazole-3,4-diamine, mononitrate Chemical and Physical Properties
Names and Identifiers
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- 1,2,5-Oxadiazole-3,4-diamine, mononitrate
- nitric acid,1,2,5-oxadiazole-3,4-diamine
- Nitric acid--1,2,5-oxadiazole-3,4-diamine (1/1)
- 131794-27-9
- DTXSID20767981
-
- Inchi: 1S/C2H4N4O.HNO3/c3-1-2(4)6-7-5-1;2-1(3)4/h(H2,3,5)(H2,4,6);(H,2,3,4)
- InChI Key: ZBNPBMCGDJIXIF-UHFFFAOYSA-N
- SMILES: O1N=C(C(N)=N1)N.O[N+](=O)[O-]
Computed Properties
- Exact Mass: 163.03415366g/mol
- Monoisotopic Mass: 163.03415366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 83.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157Ų
1,2,5-Oxadiazole-3,4-diamine, mononitrate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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